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Compound of Interest

Compound Name: Methyl 2-(aminosulfonyl)benzoate

Cat. No.: B1209806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl 2-(aminosulfonyl)benzoate, a key chemical intermediate. The information is

presented to support research, synthesis, and drug development activities where this

compound is utilized.

Core Physical and Chemical Data
Methyl 2-(aminosulfonyl)benzoate is a benzoate ester and a sulfonamide.[1] It is recognized

as a metabolite of the herbicide metsulfuron-methyl.[1] The compound typically appears as a

white to off-white crystalline solid or powder at room temperature.[2][3]

Data Presentation: Summary of Physical Properties
The quantitative physical and chemical properties of Methyl 2-(aminosulfonyl)benzoate are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name methyl 2-sulfamoylbenzoate [1]

CAS Number 57683-71-3 [4]

Molecular Formula C₈H₉NO₄S [1]

Molecular Weight 215.23 g/mol [1][4]

Melting Point 126-128 °C [3][4]

Appearance
White to almost white

crystalline powder/solid
[2][3]

Boiling Point Data not readily available

Solubility Data not readily available

SMILES COC(=O)c1ccccc1S(N)(=O)=O [1][4]

InChI

1S/C8H9NO4S/c1-13-8(10)6-

4-2-3-5-7(6)14(9,11)12/h2-

5H,1H3,(H2,9,11,12)

[1][4]

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties for Methyl 2-
(aminosulfonyl)benzoate are not extensively published. However, standard analytical

methods are applicable. Below are detailed methodologies for key physical property

measurements.

Melting Point Determination
The melting point of a solid compound is a critical indicator of its purity. For a closely related

compound, methyl 2-methoxy-5-aminosulfonyl benzoate, a WRS-1B digital melting point meter

was utilized for analysis.[5] A standard protocol using a similar digital apparatus is as follows:

Sample Preparation: A small amount of the dry crystalline Methyl 2-
(aminosulfonyl)benzoate is finely powdered. This powder is then packed into a capillary

tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed into the heating block of a digital melting point

apparatus.

Heating and Observation:

A rapid heating ramp-up is initiated to quickly approach the expected melting range.

Approximately 15-20 °C below the anticipated melting point (126-128 °C), the heating rate

is reduced to 1-2 °C per minute to ensure thermal equilibrium.

The sample is observed through a magnifying lens.

Data Recording: The temperature at which the first liquid drop appears is recorded as the

onset of melting. The temperature at which the entire solid mass has turned into a clear

liquid is recorded as the end of the melting range. A narrow melting range (e.g., < 2 °C) is

indicative of high purity.

Boiling Point Determination (General Protocol)
As Methyl 2-(aminosulfonyl)benzoate is a solid at room temperature with a relatively high

melting point, its boiling point is expected to be significantly higher and may be accompanied

by decomposition. If determination is necessary, it would likely be performed under reduced

pressure (vacuum distillation).

Apparatus: A microscale distillation apparatus is assembled.

Procedure: A small sample of the compound is placed in the distillation flask. The system is

evacuated to a specific, low pressure. The sample is then heated, and the temperature at

which the liquid boils and its vapor condenses is recorded, along with the pressure.

Correction: The boiling point is then reported at the specific pressure, or a nomograph can

be used to estimate the boiling point at atmospheric pressure.

Solubility Determination (General Protocol)
A qualitative and quantitative assessment of solubility in various solvents is crucial for

applications in synthesis and formulation.
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Solvent Selection: A range of solvents from polar (e.g., water, ethanol) to non-polar (e.g.,

hexane, toluene) are selected.

Qualitative Assessment: A small, measured amount of Methyl 2-(aminosulfonyl)benzoate
(e.g., 10 mg) is added to a test tube containing a small volume (e.g., 1 mL) of the solvent.

The mixture is agitated at a controlled temperature. Visual observation determines if the solid

dissolves completely, partially, or not at all.

Quantitative Assessment (if required): A saturated solution is prepared by adding an excess

of the compound to a known volume of the solvent. The mixture is stirred at a constant

temperature until equilibrium is reached. The suspension is then filtered, and the

concentration of the solute in the clear filtrate is determined using an analytical technique

such as UV-Vis spectroscopy or HPLC.

Visualizations
Metabolic Pathway of Metsulfuron-methyl
Methyl 2-(aminosulfonyl)benzoate is a known environmental transformation product of the

herbicide Metsulfuron-methyl.[1] The primary metabolic pathway involves the cleavage of the

sulfonylurea bridge.
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Caption: Metabolic degradation of Metsulfuron-methyl.
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Experimental Workflow for Purity Analysis
A standard workflow for the characterization and purity assessment of a synthesized batch of

Methyl 2-(aminosulfonyl)benzoate is outlined below.

Synthesis & Isolation

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1209806#methyl-2-aminosulfonyl-benzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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